6-Bromo-5-fluoro-3-methyl-1H-indole

• IUPAC Name: 6-bromo-5-fluoro-3-methyl-1H-indole
• InChI: InChI=1S/C9H7BrFN/c1-5-4-12-9-3-7(10)8(11)2-6(5)9/h2-4,12H,1H3
• InChI Key: XCQPCVKUKYNDIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CNC2=CC(=C(C=C12)F)Br
• Molecular Formula: C9H7BrFN
• Molecular Weight: 228.06 g/mol
• CAS RN: 1360946-09-3

Description

6-Bromo-5-fluoro-3-methyl-1H-indole is a chemical compound with the CAS Number: 1360946-09-3. It has a molecular weight of 228.06.

Molecular Structure Analysis

The InChI code for 6-Bromo-5-fluoro-3-methyl-1H-indole is 1S/C9H7BrFN/c1-5-4-12-9-3-7 (10)8 (11)2-6 (5)9/h2-4,12H,1H3. This code represents the molecular structure of the compound.

Scientific Research Applications

Crystal Structure Analysis and Molecular Interactions

6-Bromo-5-fluoro-3-methyl-1H-indole derivatives have been utilized in studying crystal structures and molecular interactions. For example, Barakat et al. (2017) explored the intermolecular interactions in the crystal structure of a related compound, revealing short connections on the molecule surface and evaluating atom-to-atom interactions (Barakat et al., 2017).

Synthesis and Antitumor Activities

Compounds related to 6-Bromo-5-fluoro-3-methyl-1H-indole have been synthesized and evaluated for their antitumor activities. Fan Houxing (2009) synthesized a series of 3-substituted derivatives and found some to exhibit significant inhibitory activity against various cancer cell lines (Fan Houxing, 2009).

Thermal Analysis and Stability

Thermal stability and analysis of related indole compounds are also a focus. Barakat et al. (2017) reported the thermal stability of their compound, highlighting its good thermal stability up to 215 °C (Barakat et al., 2017).

Role in Synthesis Technologies

In the synthesis of complex molecules, derivatives of 6-Bromo-5-fluoro-3-methyl-1H-indole play a crucial role. Huang Bi-rong (2013) discussed the synthesis technology for a related compound, focusing on optimizing process parameters to achieve high yield and purity (Huang Bi-rong, 2013).

Application in Drug Development

These compounds are significant in the development of drugs targeting specific receptors. For instance, Nirogi et al. (2017) discussed the development of an indole derivative as a potential treatment for cognitive disorders, emphasizing its high affinity and selectivity for certain receptors (Nirogi et al., 2017).

Photophysical Studies

Research on the photophysical properties of indole derivatives, including those related to 6-Bromo-5-fluoro-3-methyl-1H-indole, is an emerging area. Pereira et al. (2010) synthesized new indole derivatives and studied their fluorescence properties, highlighting their potential as fluorescent probes (Pereira et al., 2010).

Safety and Hazards

The safety information for 6-Bromo-5-fluoro-3-methyl-1H-indole indicates that it is harmful if swallowed and causes skin and eye irritation. It may also cause respiratory irritation.

Mechanism of Action

Target of Action

6-Bromo-5-fluoro-3-methyl-1H-indole is a derivative of indole, a significant heterocyclic system in natural products and drugs . Indole derivatives play a crucial role in cell biology and have been found in many important synthetic drug molecules . They bind with high affinity to multiple receptors, making them useful in developing new biologically active compounds .

Mode of Action

Indole derivatives are known to interact with their targets, causing various changes at the molecular level . These changes can lead to different biological effects, depending on the specific derivative and target involved .

Biochemical Pathways

Indole derivatives can affect various biochemical pathways. For instance, they have been studied for their antiviral properties, showing inhibitory activity against various viruses. The specific pathways affected by 6-Bromo-5-fluoro-3-methyl-1H-indole and their downstream effects would depend on the compound’s specific targets and mode of action.

Result of Action

The molecular and cellular effects of 6-Bromo-5-fluoro-3-methyl-1H-indole’s action would depend on its specific targets and mode of action. Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .